Cas no 151094-90-5 (3-amino-2-thioxo-2,3,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-4(1H)-one)

• Product Name: 3-amino-2-thioxo-2,3,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-4(1H)-one
• CAS No: 151094-90-5
• MF: C₁₀H₁₁N₃OS₂
• MW: 253.34383893013
• CID: 2918086
• Update Time: 2023-08-10

3-amino-2-thioxo-2,3,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• MLS001180428
• 3-amino-2-thioxo-2,3,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-4(1H)-one
• SMR000476770
• 3-amino-2-sulfanylidene-5,6,7,8-tetrahydro-1H-[1]benzothiolo[2,3-d]pyrimidin-4-one
• cid_831507
• BDBM95281
• HMS2779J17
• 2-Thioxo-3-amino-2,3,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-4(1H)-one
• 3-amino-2-thioxo-5,6,7,8-tetrahydro-1H-benzothiopheno[2,3-d]pyrimidin-4-one
• 3-azanyl-2-sulfanylidene-5,6,7,8-tetr

• Inchi： 1S/C10H11N3OS2/c11-13-9(14)7-5-3-1-2-4-6(5)16-8(7)12-10(13)15/h1-4,11H2,(H,12,15)
• InChI Key： PKTOLJZCUIVPGI-UHFFFAOYSA-N
• SMILES： S1C2=C(C(N(C(N2)=S)N)=O)C2=C1CCCC2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 349
• XLogP3: 1.7
• Topological Polar Surface Area: 119